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Compound Name: (R)-2-Ethyl-piperazine

CAS No.: 393781-72-1

Cat. No.: B1312811

Get Quote

Abstract: (R)-2-Ethyl-piperazine is a chiral building block of significant interest in medicinal

chemistry. Its distinct structural features and versatile chemical properties make it a valuable

scaffold for the development of novel therapeutic agents. This in-depth technical guide provides

a thorough overview of the physical and chemical properties of (R)-2-Ethyl-piperazine, its

synthesis, and its applications in drug discovery. This document is intended for researchers,

scientists, and drug development professionals aiming to harness the potential of this

molecule.

Introduction: The Significance of the Piperazine
Moiety in Medicinal Chemistry
The piperazine ring is a well-established "privileged scaffold" in drug discovery, forming the

core of numerous approved pharmaceuticals.[1][2][3][4][5] The two nitrogen atoms within the

piperazine ring provide opportunities for chemical modification, allowing for the fine-tuning of

physicochemical properties such as solubility and basicity, which are critical for drug efficacy.

The introduction of a chiral center, as seen in (R)-2-Ethyl-piperazine, adds a three-
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dimensional aspect to the molecule that can be crucial for selective interaction with biological

targets. This guide will focus on the (R)-enantiomer and its role in modern drug design.

Physicochemical Properties of (R)-2-Ethyl-
piperazine
A comprehensive understanding of a compound's physicochemical properties is fundamental

for its application in drug development, influencing its behavior in biological systems and its

suitability for formulation.

Structural and General Properties
Property Value

IUPAC Name (2R)-2-ethylpiperazine

Synonyms (R)-2-Ethylpiperazine

CAS Number 393781-72-1[6][7]

Molecular Formula C6H14N2[6]

Molecular Weight 114.19 g/mol [6][7][8]

Appearance Colorless to pale yellow liquid[6]

Diagram 1: Chemical Structure of (R)-2-Ethyl-piperazine

Caption: 2D structure of (R)-2-Ethyl-piperazine.

Spectroscopic and Physical Data
Property Value

Boiling Point 146-148 °C[6]

pKa 9.31 ± 0.40 (Predicted)[6]

Solubility Soluble in water and organic solvents[6]

Synthesis and Chemical Reactivity
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The synthesis of enantiomerically pure (R)-2-Ethyl-piperazine is a critical aspect of its use in

pharmaceutical development. Common strategies include asymmetric synthesis to directly form

the desired enantiomer or the resolution of a racemic mixture.

Diagram 2: Generalized Synthetic Workflow
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Chiral Resolution (if racemic)

Purification
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Caption: High-level overview of synthetic approaches.

Key Reactive Sites
The chemical reactivity of (R)-2-Ethyl-piperazine is primarily centered around its two

secondary amine groups. These nitrogen atoms are nucleophilic and can readily undergo a

variety of chemical transformations, including:

N-Alkylation: Reaction with alkyl halides to introduce various substituents.
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N-Acylation: Reaction with acyl chlorides or anhydrides to form amides.

Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing

agent.

Boc Protection: The use of a tert-butoxycarbonyl (Boc) protecting group on one of the

nitrogen atoms allows for selective functionalization of the other.

The ability to selectively modify the piperazine ring is a key reason for its prevalence in

medicinal chemistry.

Analytical Characterization: Ensuring Purity and
Identity
Rigorous analytical characterization is essential to confirm the identity, purity, and enantiomeric

integrity of (R)-2-Ethyl-piperazine for its use in drug development.

Chromatographic Methods for Purity Assessment
Protocol 1: Chiral High-Performance Liquid Chromatography (HPLC)

Objective: To determine the enantiomeric purity of (R)-2-Ethyl-piperazine.

Rationale: Chiral HPLC is the standard method for separating and quantifying enantiomers.

The choice of the chiral stationary phase is critical for achieving a successful separation.

Methodology:

Column: A polysaccharide-based chiral column (e.g., Chiralpak® series).

Mobile Phase: A mixture of a non-polar solvent like hexane and an alcohol such as

isopropanol is typically effective. The addition of a small amount of an amine modifier

(e.g., diethylamine) can improve peak shape and resolution.

Flow Rate: Typically 0.5-1.5 mL/min.

Detection: UV detection at a low wavelength (e.g., 210-220 nm) is common for

compounds lacking a strong chromophore.
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Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent.

Analysis: The retention times for the (R)- and (S)-enantiomers will differ, allowing for their

quantification and the determination of the enantiomeric excess.

Spectroscopic Methods for Structural Elucidation
Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of (R)-2-Ethyl-piperazine.

Rationale: ¹H and ¹³C NMR spectroscopy provide detailed information about the molecular

structure and connectivity of atoms.

Methodology:

Solvent: A deuterated solvent such as chloroform-d (CDCl₃) or deuterium oxide (D₂O) is

used.

¹H NMR: The spectrum will show characteristic signals for the ethyl group (a quartet and a

triplet) and the protons of the piperazine ring.

¹³C NMR: The spectrum will display distinct signals for each of the carbon atoms in the

molecule.

Protocol 3: Mass Spectrometry (MS)

Objective: To confirm the molecular weight of (R)-2-Ethyl-piperazine.

Rationale: Mass spectrometry provides an accurate determination of the molecular mass.

Methodology:

Ionization: Electrospray ionization (ESI) is a suitable technique for this type of molecule.

Analysis: The mass spectrum will show a prominent peak corresponding to the protonated

molecule [M+H]⁺.
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Applications in Drug Discovery
(R)-2-Ethyl-piperazine is a versatile building block in the synthesis of a wide range of

pharmaceutical compounds.[2] Its incorporation into a molecule can influence its

pharmacological properties, including potency, selectivity, and pharmacokinetic profile. The

piperazine moiety is found in drugs targeting a variety of diseases, including cancer, infectious

diseases, and central nervous system disorders.[9]

Diagram 3: Role in Drug Discovery Workflow
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Caption: Integration into the lead optimization phase.

Conclusion
(R)-2-Ethyl-piperazine is a valuable chiral building block in medicinal chemistry. Its well-

defined stereochemistry and the versatile reactivity of the piperazine ring offer chemists a

powerful tool to create novel drug candidates with improved properties. A thorough

understanding of its physicochemical characteristics and the use of robust analytical methods

are crucial for its successful application in the highly regulated field of drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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